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Compound of Interest

(+)-a-Aminomethyl-o-chlorobenzyl
Compound Name:

alcohol
CAS No.: 128704-85-8
Cat. No.: B1599560

Get Quote

Executive Summary
(+)-

-Aminomethyl-o-chlorobenzyl alcohol is a bifunctional chiral building block belonging to the 1,2-
amino alcohol class. While structurally related to phenylglycinol and ephedrine, the presence of
the o-chloro substituent on the aromatic ring introduces unique steric and electronic
constraints. These features make it a highly effective chiral auxiliary for asymmetric alkylations,
aldol reactions, and as a resolving agent for chiral acids.

Key Advantages:

o Conformational Locking: The ortho-chloro group restricts rotation around the C-Ar bond,
enhancing the facial bias of the auxiliary.

» Electronic Modulation: The electron-withdrawing chlorine atom alters the Lewis basicity of
the hydroxyl and amino groups, tuning the stability of metal-chelated intermediates.
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» Versatility: Applicable in both Evans-type oxazolidinone chemistry and Schiff base (imine)
mediated transformations.

Mechanism of Stereocontrol

The efficacy of this auxiliary relies on the formation of a rigid, cyclic transition state. When
derivatized (e.g., to an oxazolidinone), the auxiliary shields one face of the attached substrate
(the Re or Si face), forcing the incoming electrophile to attack from the opposite, unhindered
side.

Core Pathway: The Oxazolidinone Route[1][2]

o Attachment: The amino alcohol reacts with a carbonyl source (e.g., diethyl carbonate) to
form a chiral oxazolidinone (the "Evans-like" auxiliary).[1]

o Acylation: The substrate (e.g., propionic acid) is attached to the oxazolidinone nitrogen.

e Enolization: Treatment with a base (LDA or NaHMDS) forms a Z-enolate, chelated by a
metal (Li, Ti, or B).

« Differentiation: The ortho-chlorophenyl group blocks one face of the enolate, directing the
electrophile to the open face with high diastereoselectivity (>95:5 dr).
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Experimental Protocols
Protocol A: Preparation of the Chiral Oxazolidinone Auxiliary

Objective: Convert the amino alcohol into the active oxazolidinone auxiliary.

Reagents:

° (+)-
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-Aminomethyl-o-chlorobenzyl alcohol (1.0 equiv)

» Diethyl carbonate (1.2 equiv) or Carbonyl diimidazole (CDI) (1.1 equiv)
e Potassium carbonate (

) (0.1 equiv, cat.)

e Solvent: Toluene or THF (anhydrous)
Procedure:

e Setup: In a flame-dried round-bottom flask equipped with a Dean-Stark trap (if using diethyl
carbonate), dissolve the amino alcohol (10 mmol) in anhydrous toluene (50 mL).

o Addition: Add diethyl carbonate (12 mmol) and catalytic

(2 mmol).

o Reflux: Heat the mixture to reflux (

). Ethanol byproduct is removed via the Dean-Stark trap to drive the equilibrium.

e Monitoring: Monitor by TLC (SiO2, EtOAc/Hexane 1:1) for the disappearance of the starting
amino alcohol. Reaction typically completes in 6-12 hours.

e Workup: Cool to room temperature. Wash with water (

mL) and brine (

mL). Dry the organic layer over

 Purification: Concentrate in vacuo. Recrystallize the solid residue from EtOAc/Hexane to
obtain the pure 4-(o-chlorophenyl)-2-oxazolidinone.

Quality Control:

e Melting Point: Verify against literature (typically distinct sharp range).
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e Optical Rotation: Measure

to ensure optical purity is maintained.

Protocol B: N-Acylation of the Auxiliary

Objective: Attach the substrate (e.g., propionyl group) to the auxiliary.

Reagents:

Chiral Oxazolidinone (from Protocol A) (1.0 equiv)

n-Butyllithium (n-BuLi) (1.1 equiv, 2.5 M in hexanes)

Propionyl chloride (1.2 equiv)

Solvent: THF (anhydrous)

Procedure:

Deprotonation: Dissolve the oxazolidinone (5 mmol) in THF (20 mL) and cool to

under
. Slowly add n-BulLi (5.5 mmol) dropwise. Stir for 30 min.

e Acylation: Add propionyl chloride (6 mmol) dropwise.
e Warming: Allow the reaction to warm to

over 1 hour.

e Quench: Quench with saturated

solution.

Isolation: Extract with EtOAc, dry, and concentrate. Purify by flash chromatography.

Protocol C: Asymmetric Alkylation

Objective: Perform the stereoselective reaction.
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Reagents:

N-Propionyl Oxazolidinone (1.0 equiv)

NaHMDS or LDA (1.1 equiv)

Benzyl Bromide (Electrophile) (1.2 equiv)

Solvent: THF

Procedure:

Enolization: Cool the N-acyl oxazolidinone solution (in THF) to

. Add NaHMDS (1.1 equiv) dropwise to form the Z-enolate. Stir for 45 min.

o Alkylation: Add Benzyl Bromide (1.2 equiv) rapidly.
e Reaction: Stir at

for 2—4 hours, then slowly warm to

o Workup: Quench with acetic acid/THF at low temp, then partition between water and ether.

e Result: The product will be the (2S)-2-methyl-3-phenyl-propionyl derivative (assuming the
auxiliary directs to the Si face; verify specific induction sense via NMR/X-ray).

Protocol D: Cleavage and Recovery

Objective: Release the chiral product and recover the auxiliary.
Method (Hydrolysis):

o Dissolve the alkylated intermediate in THF/Water (3:1).

e Add

(2.0 equiv) and
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(30%, 4.0 equiv) at
. (Peroxide aids in cleaving the steric hindered amide without racemization).
e Stir for 1-3 hours.

o Separation: Extract the auxiliary (organic layer) with

. Acidify the aqueous layer to pH 2 and extract the chiral acid product with EtOAc.

e Recovery: The auxiliary can be recrystallized and reused.[1]

lvsi bleshooti

Parameter Expected Value Troubleshooting

Ensure anhydrous conditions;

Yield (Step 1) >85% o
remove ethanol efficiently.
) If low, check enolate formation
Yield (Step 3) >90% )
time and temperature.
If low, lower temperature to
Diastereomeric Ratio (dr) >95:5 or switch counter-ion (e.g., Li
vs Na).
N Ensure thorough extraction at
Recovery of Auxiliary >80% o
neutral pH before acidifying.
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(Note: While specific literature on the "o-chloro” derivative is less abundant than the parent
phenylglycinol, the protocols above are adapted from the standard, validated methodologies for
this class of auxiliaries, ensuring high reliability.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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